Cas no 921813-27-6 (N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide)

• Product Name: N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide
• CAS No: 921813-27-6
• MF: C₁₉H₂₀N₂O₃
• MW: 324.373704910278
• CID: 5981595
• PubChem ID: 20933161
• Update Time: 2025-06-14

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide
• AKOS001997022
• N-(1-ethyl-2-oxoindolin-5-yl)-2-(m-tolyloxy)acetamide
• 921813-27-6
• N-(1-ethyl-2-oxo-3H-indol-5-yl)-2-(3-methylphenoxy)acetamide
• F2257-0100

• Inchi： 1S/C19H20N2O3/c1-3-21-17-8-7-15(10-14(17)11-19(21)23)20-18(22)12-24-16-6-4-5-13(2)9-16/h4-10H,3,11-12H2,1-2H3,(H,20,22)
• InChI Key： FFOOGFHEPUOOEK-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C(C=CC=2N1CC)NC(COC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 324.14739250g/mol
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide

Comprehensive Overview of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide (CAS No. 921813-27-6)

N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide (CAS No. 921813-27-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 921813-27-6, belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The presence of both ethyl and methylphenoxy groups in its structure contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for indole-based compounds has surged, driven by their relevance in drug discovery and development. N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide is no exception, as its molecular framework aligns with the growing focus on small-molecule inhibitors and targeted therapies. Researchers are particularly intrigued by its potential role in modulating specific biochemical pathways, which could pave the way for innovative treatments in areas such as neurology and oncology. The compound's CAS registry number 921813-27-6 is frequently cited in academic literature, underscoring its scientific significance.

The synthesis of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide involves a series of carefully controlled reactions to ensure high purity and yield. Key steps include the acylation of the indole core and the introduction of the 3-methylphenoxy moiety, which are critical for achieving the desired pharmacological profile. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring compliance with stringent quality standards. These methods also help researchers identify potential impurities and optimize synthetic routes for scalability.

One of the most frequently asked questions about CAS No. 921813-27-6 revolves around its stability and storage conditions. Like many organic acetamides, this compound is best preserved in a cool, dry environment, away from direct sunlight and moisture. Proper handling and storage are essential to maintain its integrity and prevent degradation over time. Additionally, researchers often inquire about the compound's solubility profile, which is a critical factor in formulation development. N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide exhibits moderate solubility in common organic solvents, making it suitable for a wide range of experimental applications.

The potential therapeutic applications of N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide are a hot topic in the scientific community. Preliminary studies suggest that its indole scaffold may interact with specific protein targets, offering opportunities for drug repurposing and combination therapies. For instance, its structural similarity to known kinase inhibitors has sparked interest in exploring its efficacy against various disease models. Moreover, the compound's low toxicity profile in early-stage assays makes it a promising candidate for further preclinical evaluation.

From an industrial perspective, the scalability of CAS No. 921813-27-6 production is a key consideration. Manufacturers are increasingly adopting green chemistry principles to minimize waste and reduce environmental impact during synthesis. Innovations in catalytic processes and solvent selection have significantly improved the efficiency of producing this compound, aligning with the global push for sustainable pharmaceutical practices. These advancements not only enhance cost-effectiveness but also address regulatory requirements for cleaner production methods.

In conclusion, N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-2-(3-methylphenoxy)acetamide (CAS No. 921813-27-6) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique chemical structure, coupled with its potential biological activities, positions it as a valuable tool for scientists exploring new frontiers in drug development. As interest in indole derivatives continues to grow, this compound is likely to remain a focal point of innovation and discovery in the years to come.